3-(4-Methylphenyl-sulfonyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole

• Molecular Formula: C15H11N3O2S2
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 1-(4-methylphenyl)sulfonyl-[1,2,4]thiadiazolo[4,5-a]benzimidazole
• InChI: InChI=1S/C15H11N3O2S2/c1-10-6-8-11(9-7-10)22(19,20)15-17-21-14-16-12-4-2-3-5-13(12)18(14)15/h2-9H,1H3
• InChI Key: OFMBIWJBZVRYEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=NSC3=NC4=CC=CC=C4N32

Description

3-(4-Methylphenyl-sulfonyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole is a useful research compound. Its molecular formula is C15H11N3O2S2 and its molecular weight is 329.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-butyl-1,2,4-thiadiazolo[4,5-a]benzimidazole-3(2H)-one (10.0 g, 40.4 mmole) and p-toluenesulfonyl cyanide (14.7 g, 81.0 mmole) in 120 mL of dichloromethane was stirred at room temperature for 20 h. The precipitate was filtered and washed with dichloromethane to yield 12.2 g (91%) of 3-(4-methylphenylsulfonyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole as white powder: mp 231°-234° C.; 1H NMR (CDCl3) δ8.53 (d, 1H), 8.04 (d, 2H), 7.82 (d, 1H), 7.56-7.44 (m, 4H), 2.53 (s, 3H) ppm; 13C NMR (CDCl3) δ163.72, 150.38, 147.97, 147.54, 132.48, 130.30(2C), 129.97(2C), 128.49, 126.14, 123.06, 119.70, 114.67, 21.93 ppm; IR (KBr) ν1592, 1525, 1444, 1337, 1151, 1081, 735 cm-1 ; HRMS calcd for C15H11N3O2S2 : 329.0293, found: 329.0300. Anal. Calcd for C15H11N3 O2S2 : C, 54.70; H, 3.37; N, 12.76. Found: C, 54.29; H, 3.14; N, 14.59.